Cas no 1894904-67-6 (2-(3-fluorophenyl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(3-fluorophenyl)ethane-1-sulfonyl fluoride
• CAS No: 1894904-67-6
• MF: C₈H₈F₂O₂S
• MW: 206.209728240967
• CID: 5921473
• PubChem ID: 115024462
• Update Time: 2025-05-20

2-(3-fluorophenyl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)ethane-1-sulfonyl fluoride
• 1894904-67-6
• EN300-1989440

• Inchi： 1S/C8H8F2O2S/c9-8-3-1-2-7(6-8)4-5-13(10,11)12/h1-3,6H,4-5H2
• InChI Key： RIYWLRCFRLQUFF-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=C(C=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 206.02130699g/mol
• Monoisotopic Mass: 206.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(3-fluorophenyl)ethane-1-sulfonyl fluoride

2-(3-Fluorophenyl)ethane-1-sulfonyl Fluoride: A Comprehensive Overview

2-(3-Fluorophenyl)ethane-1-sulfonyl fluoride (CAS No. 1894904-67-6) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, characterized by its unique structure and functional groups, has emerged as a valuable building block in the development of advanced materials and pharmaceutical agents. In this article, we will delve into the properties, applications, and recent advancements associated with 2-(3-fluorophenyl)ethane-1-sulfonyl fluoride, providing a comprehensive understanding of its role in modern chemistry.

The molecular structure of 2-(3-fluorophenyl)ethane-1-sulfonyl fluoride consists of a sulfonyl fluoride group (-SO₂F) attached to an ethane backbone, which is further substituted with a 3-fluorophenyl group. This arrangement imparts the compound with distinct electronic and steric properties, making it highly versatile in various chemical reactions. The sulfonyl fluoride group is particularly reactive, enabling it to participate in nucleophilic substitutions and other transformations that are critical in organic synthesis.

Recent studies have highlighted the potential of 2-(3-fluorophenyl)ethane-1-sulfonyl fluoride as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo selective transformations has been leveraged in the development of novel drugs targeting various therapeutic areas, including cancer and inflammatory diseases. For instance, researchers have employed this compound in the construction of sulfonamide-based inhibitors, which exhibit potent activity against specific enzyme targets.

In addition to its role in drug discovery, 2-(3-fluorophenyl)ethane-1-sulfonyl fluoride has found applications in materials science. Its unique electronic properties make it an attractive candidate for use in advanced polymers and coatings. Recent advancements in polymer chemistry have demonstrated how this compound can be incorporated into polymeric systems to enhance their thermal stability and mechanical properties.

The synthesis of 2-(3-fluorophenyl)ethane-1-sulfonyl fluoride involves a multi-step process that typically begins with the preparation of the corresponding sulfinic acid derivative. Subsequent oxidation and fluorination steps yield the final product, ensuring high purity and structural integrity. The development of efficient synthetic routes has been a focal point of recent research, with chemists striving to optimize reaction conditions for scalability and cost-effectiveness.

From an environmental perspective, 2-(3-fluorophenyl)ethane-1-sulfonyl fluoride exhibits favorable biodegradation characteristics under controlled conditions. This attribute is particularly important for its application in sustainable chemical processes, where minimizing environmental impact is a priority. Ongoing studies are exploring methods to further enhance its eco-friendliness without compromising its chemical reactivity.

In conclusion, 2-(3-fluorophenyl)ethane-1-sulfonyl fluoride (CAS No. 1894904-67-6) stands as a testament to the ingenuity of modern chemistry. Its diverse applications across drug discovery, materials science, and sustainable chemical processes underscore its significance as a key compound in contemporary research. As advancements continue to unfold, this compound is poised to play an even greater role in shaping the future of organic synthesis and related disciplines.